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Compound of Interest

Compound Name: DAC 1

Cat. No.: B1176008 Get Quote

Disclaimer: The term "DAC 1" is not a standard chemical identifier. Based on the context of

drug development and research, this guide addresses the handling of research-grade peptides

modified with a Drug Affinity Complex (DAC), such as CJC-1295 with DAC. This information is

intended for qualified professionals in controlled laboratory settings. All research compounds

should be handled with the assumption that they are hazardous.

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and disposal procedures for handling DAC-modified peptides. Researchers

should always consult the specific Safety Data Sheet (SDS) provided by the supplier for the

exact compound being used.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure through direct contact,

inhalation, or accidental ingestion.

Table 1: Required Personal Protective Equipment for Handling DAC 1
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye Protection
Safety glasses or

goggles
ANSI Z87.1

Protects eyes from

splashes of

reconstituted peptides

or solvents.

Hand Protection
Disposable nitrile

gloves
ASTM D6319

Prevents skin contact

with the compound.

Should be changed

immediately if

contaminated.

Body Protection Laboratory coat N/A

Protects skin and

personal clothing from

contamination.

Respiratory
Dust mask or

respirator
NIOSH-approved

Recommended when

handling larger

quantities of

lyophilized powder to

prevent inhalation.

Operational Plan: Handling and Storage
DAC-modified peptides are typically supplied as a lyophilized (freeze-dried) powder and require

careful handling to maintain their integrity and ensure researcher safety.

Table 2: Handling and Storage Protocols for DAC 1
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Procedure Protocol

Receiving
Inspect package for damage upon arrival. Store

immediately under recommended conditions.

Storage (Powder)

Store lyophilized powder in a cool, dry, and dark

place, typically at -20°C or colder for long-term

stability.[1]

Storage (Solution)

Once reconstituted, store peptide solutions at

4°C for short-term use (up to a few weeks) or

frozen at -20°C for longer-term storage (up to 3-

4 months).[1] Avoid repeated freeze-thaw

cycles.[1]

Reconstitution

Allow the vial to reach room temperature before

opening to prevent condensation. Use a sterile

syringe and an appropriate sterile solvent, such

as bacteriostatic water.[1] Incline the vial at a

45° angle and allow the solvent to run down the

side of the vial to gently dissolve the powder.[1]

General Handling

Always handle within a well-ventilated area or a

fume hood.[2] Avoid inhalation of the powder

and direct contact with skin and eyes.[2] Do not

eat, drink, or apply cosmetics in the laboratory.

[3][4][5]

Disposal Plan
Proper disposal of DAC-modified peptides and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Table 3: Disposal Procedures for DAC 1 and Associated Waste
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Waste Type Disposal Method

Unused Compound

Dispose of as chemical waste in accordance

with local, state, and federal regulations. Do not

dispose of down the drain.

Contaminated Labware

Dispose of sharps (needles, syringes) in a

designated sharps container. Other

contaminated items (gloves, vials, pipette tips)

should be placed in a sealed, labeled hazardous

waste bag.

Spills

For small spills of reconstituted peptide, absorb

with an inert material and place in a sealed

container for disposal. For powder spills, gently

cover to avoid raising dust, then carefully collect

and place in a sealed container for disposal.

Experimental Workflow: Safe Reconstitution of DAC
1 Peptide
The following diagram illustrates the standard procedure for safely reconstituting a lyophilized

DAC-modified peptide for experimental use.
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Preparation

Reconstitution

Storage & Use

Start: Gather Materials
(Vial, Solvent, Syringe, PPE)

Don Personal Protective Equipment
(Gloves, Lab Coat, Goggles)

1.

Allow Vial and Solvent to
Reach Room Temperature

2.

Disinfect Vial Septa
with Alcohol Swab

3.

Draw Sterile Solvent
into Syringe

4.

Slowly Inject Solvent
into Vial at 45° Angle

5.

Gently Swirl to Dissolve
(Do Not Shake)

6.

Aliquot into Sterile Tubes
(Optional, for Storage)

7.

Proceed with
Experiment

Direct Use

Store at 4°C (Short-Term)
or -20°C (Long-Term)

8.

Click to download full resolution via product page

Caption: Workflow for the safe reconstitution of lyophilized peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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